N-[2-(3-methoxyphenyl)ethyl]-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide

• IUPAC Name: N-[2-(3-methoxyphenyl)ethyl]-2-(6-oxo-4-phenylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C21H21N3O3/c1-27-18-9-5-6-16(12-18)10-11-22-20(25)14-24-15-23-19(13-21(24)26)17-7-3-2-4-8-17/h2-9,12-13,15H,10-11,14H2,1H3,(H,22,25)
• InChI Key: QNVNDHFPKCEXDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCNC(=O)CN2C=NC(=CC2=O)C3=CC=CC=C3
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

N-[2-(3-methoxyphenyl)ethyl]-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide is a useful research compound. Its molecular formula is C21H21N3O3 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-[2-(3-methoxyphenyl)ethyl]-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide is 363.15829154 g/mol and the complexity rating of the compound is 581. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiviral Activity

Indole derivatives have been investigated for their antiviral properties. For instance:

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Anti-Cancer Activity

Recent investigations highlight the anti-cancer potential of related compounds. Notably:

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Other Potential Applications

While specific studies on N-[2-(3-methoxyphenyl)ethyl]-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide are limited, its indole scaffold suggests broader biological activities. Researchers continue to explore its potential in areas such as:

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets by binding to active sites, leading to changes in the targets’ function .

Biochemical Pathways

The compound could potentially influence multiple pathways depending on its specific targets .

Pharmacokinetics

The pharmacokinetic properties of VU0637921-1/F5228-0171, including its absorption, distribution, metabolism, and excretion (ADME), are currently under investigation. These properties will significantly impact the compound’s bioavailability .

Result of Action

The compound’s effects will depend on its specific targets and the pathways it influences .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of VU0637921-1/F5228-0171.

Disclaimer: The information provided here is based on the current state of scientific knowledge and may be subject to change as new research findings emerge .